Cas no 1105195-40-1 (3-(piperazin-1-yl)-6-(thiophen-2-yl)pyridazine)
3-(piperazin-1-yl)-6-(thiophen-2-yl)pyridazine Chemical and Physical Properties
Names and Identifiers
-
- 3-(piperazin-1-yl)-6-(thiophen-2-yl)pyridazine
- CHEMBL4964110
- 3-piperazin-1-yl-6-(2-thienyl)pyridazine
- 3-piperazin-1-yl-6-thiophen-2-ylpyridazine
- EN300-238095
- MFCD07386385
- 1105195-40-1
- F1967-0473
- AKOS005207768
-
- MDL: MFCD07386385
- Inchi: 1S/C12H14N4S/c1-2-11(17-9-1)10-3-4-12(15-14-10)16-7-5-13-6-8-16/h1-4,9,13H,5-8H2
- InChI Key: QBYMHNQZJWLMQY-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=CC=C(N=N1)N1CCNCC1
Computed Properties
- Exact Mass: 246.09391764g/mol
- Monoisotopic Mass: 246.09391764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 69.3Ų
3-(piperazin-1-yl)-6-(thiophen-2-yl)pyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM336021-1g |
3-Piperazin-1-yl-6-(2-thienyl)pyridazine |
1105195-40-1 | 95%+ | 1g |
$330 | 2023-03-07 | |
| abcr | AB419802-1 g |
3-(Piperazin-1-yl)-6-(thiophen-2-yl)pyridazine |
1105195-40-1 | 1 g |
€542.30 | 2023-07-18 | ||
| abcr | AB419802-5 g |
3-(Piperazin-1-yl)-6-(thiophen-2-yl)pyridazine |
1105195-40-1 | 5 g |
€947.00 | 2023-07-18 | ||
| Chemenu | CM336021-100mg |
3-Piperazin-1-yl-6-(2-thienyl)pyridazine |
1105195-40-1 | 95%+ | 100mg |
$273 | 2021-08-18 | |
| Chemenu | CM336021-250mg |
3-Piperazin-1-yl-6-(2-thienyl)pyridazine |
1105195-40-1 | 95%+ | 250mg |
$446 | 2021-08-18 | |
| Chemenu | CM336021-1g |
3-Piperazin-1-yl-6-(2-thienyl)pyridazine |
1105195-40-1 | 95%+ | 1g |
$987 | 2021-08-18 | |
| TRC | B449208-10mg |
3-Piperazin-1-yl-6-(2-thienyl)pyridazine |
1105195-40-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B449208-50mg |
3-Piperazin-1-yl-6-(2-thienyl)pyridazine |
1105195-40-1 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B449208-100mg |
3-Piperazin-1-yl-6-(2-thienyl)pyridazine |
1105195-40-1 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-238095-0.05g |
3-(piperazin-1-yl)-6-(thiophen-2-yl)pyridazine |
1105195-40-1 | 95% | 0.05g |
$612.0 | 2024-06-19 |
3-(piperazin-1-yl)-6-(thiophen-2-yl)pyridazine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 3-(piperazin-1-yl)-6-(thiophen-2-yl)pyridazine
Research Briefing on 3-(piperazin-1-yl)-6-(thiophen-2-yl)pyridazine (CAS: 1105195-40-1) in Chemical Biology and Pharmaceutical Applications
3-(piperazin-1-yl)-6-(thiophen-2-yl)pyridazine (CAS: 1105195-40-1) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.
The compound's structure, featuring a piperazine moiety linked to a pyridazine core and a thiophene ring, confers unique physicochemical properties that enhance its binding affinity to various biological targets. Recent synthetic approaches have optimized the yield and purity of 3-(piperazin-1-yl)-6-(thiophen-2-yl)pyridazine, enabling more efficient scale-up for preclinical studies. Key advancements include the use of palladium-catalyzed cross-coupling reactions to introduce the thiophene moiety, followed by nucleophilic aromatic substitution to attach the piperazine group.
In vitro and in vivo studies have demonstrated the compound's promising activity against several disease-relevant targets. Notably, 3-(piperazin-1-yl)-6-(thiophen-2-yl)pyridazine has shown inhibitory effects on specific kinases involved in cancer cell proliferation and inflammatory pathways. Mechanistic studies reveal that the compound binds to the ATP-binding pocket of these kinases, disrupting their catalytic activity. Additionally, its ability to modulate protein-protein interactions has been explored in the context of neurodegenerative diseases, where it exhibits neuroprotective effects in cellular models.
Recent pharmacokinetic evaluations indicate favorable absorption and distribution profiles for 3-(piperazin-1-yl)-6-(thiophen-2-yl)pyridazine, with moderate plasma protein binding and good blood-brain barrier penetration. These properties make it a candidate for central nervous system (CNS)-targeted therapies. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently under investigation through structure-activity relationship (SAR) studies.
Emerging applications of this compound extend beyond traditional small-molecule therapeutics. For instance, it has been incorporated into proteolysis-targeting chimeras (PROTACs) to selectively degrade disease-causing proteins. Early-stage research also explores its use as a fluorescent probe for imaging specific cellular processes, leveraging the thiophene moiety's photophysical properties.
In conclusion, 3-(piperazin-1-yl)-6-(thiophen-2-yl)pyridazine represents a promising chemical entity with diverse applications in drug discovery and chemical biology. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and expand its therapeutic potential. The compound's versatility and demonstrated biological activity position it as a valuable tool for addressing unmet medical needs across multiple disease areas.
1105195-40-1 (3-(piperazin-1-yl)-6-(thiophen-2-yl)pyridazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)